![molecular formula C23H18ClN3O B3608183 N-(3-chlorophenyl)-6,8-dimethyl-2-(2-pyridinyl)-4-quinolinecarboxamide](/img/structure/B3608183.png)
N-(3-chlorophenyl)-6,8-dimethyl-2-(2-pyridinyl)-4-quinolinecarboxamide
Overview
Description
N-(3-chlorophenyl)-6,8-dimethyl-2-(2-pyridinyl)-4-quinolinecarboxamide, commonly known as CpdA, is a synthetic compound that has shown promising results in various scientific research studies. It belongs to the class of quinolinecarboxamides and has been extensively studied for its potential applications in treating various diseases.
Mechanism of Action
CpdA exerts its biological effects by binding to the glucocorticoid receptor (GR) and modulating its activity. GR is a transcription factor that regulates the expression of various genes involved in immune response and inflammation. CpdA has been shown to enhance the anti-inflammatory and immunosuppressive effects of GR, leading to a reduction in inflammation and autoimmune responses.
Biochemical and Physiological Effects:
CpdA has been shown to have various biochemical and physiological effects on the body. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. CpdA also inhibits the activation of immune cells, such as T cells and B cells, which play a crucial role in autoimmune diseases.
Advantages and Limitations for Lab Experiments
CpdA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been extensively studied for its biological effects, and its mechanism of action is well understood. However, CpdA has some limitations as well. It is not very soluble in water, which can make it challenging to use in certain experiments. Additionally, it has not been extensively studied for its toxicity and safety profile.
Future Directions
There are several future directions for the study of CpdA. One potential area of research is to explore its potential applications in treating other autoimmune diseases, such as lupus and inflammatory bowel disease. Another area of research is to investigate its potential as a cancer therapy. Additionally, further studies are needed to understand its safety profile and potential side effects.
Scientific Research Applications
CpdA has been extensively studied for its potential applications in various scientific research areas. It has shown promising results in treating autoimmune diseases, such as rheumatoid arthritis, multiple sclerosis, and psoriasis. CpdA has also been studied for its anti-inflammatory and anti-cancer properties.
properties
IUPAC Name |
N-(3-chlorophenyl)-6,8-dimethyl-2-pyridin-2-ylquinoline-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O/c1-14-10-15(2)22-18(11-14)19(13-21(27-22)20-8-3-4-9-25-20)23(28)26-17-7-5-6-16(24)12-17/h3-13H,1-2H3,(H,26,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITZMXWFPOXBJKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=CC(=N2)C3=CC=CC=N3)C(=O)NC4=CC(=CC=C4)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.